Cas no 2096332-32-8 (3-Butoxy-5-chloro-4-fluorophenylboronic acid)

• Product Name: 3-Butoxy-5-chloro-4-fluorophenylboronic acid
• CAS No: 2096332-32-8
• MF: C₁₀H₁₃BClFO₃
• MW: 246.470825910568
• MDL: MFCD20441837
• CID: 4637892
• Update Time: 2025-05-19

3-Butoxy-5-chloro-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butoxy-5-chloro-4-fluorophenylboronic acid
• (3-butoxy-5-chloro-4-fluorophenyl)boronic acid
• WID33232
• Y2501

• MDL： MFCD20441837
• Inchi： 1S/C10H13BClFO3/c1-2-3-4-16-9-6-7(11(14)15)5-8(12)10(9)13/h5-6,14-15H,2-4H2,1H3
• InChI Key： TZLYOQGVGVBSFI-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1F)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 209
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Butoxy-5-chloro-4-fluorophenylboronic acid

Introduction to 3-Butoxy-5-chloro-4-fluorophenylboronic Acid (CAS No. 2096332-32-8) and Its Applications in Modern Chemical Biology

3-Butoxy-5-chloro-4-fluorophenylboronic acid, identified by the chemical abstracts service number 2096332-32-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of boronic acids, which are widely recognized for their utility as key intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The structural features of this molecule, including its butoxy, chloro, and fluoro substituents, contribute to its unique reactivity and make it a valuable tool in the development of novel therapeutic agents.

The significance of 3-butoxy-5-chloro-4-fluorophenylboronic acid lies in its ability to participate in highly efficient and selective coupling reactions with various aryl halides and heteroaryl halides. This property has been leveraged in the synthesis of complex molecular architectures, particularly in the construction of biaryl systems that are prevalent in many biologically active compounds. The fluoro substituent, in particular, imparts specific electronic and steric properties to the molecule, which can be exploited to modulate the binding affinity and selectivity of drug candidates.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives for therapeutic applications. These compounds have shown promise in various areas, including targeted protein degradation, imaging agents, and kinase inhibitors. The butoxy group in 3-butoxy-5-chloro-4-fluorophenylboronic acid not only enhances solubility but also influences the conformational flexibility of the boronate ester formed during coupling reactions, thereby facilitating access to diverse pharmacophores.

One of the most compelling aspects of this compound is its role in the synthesis of antiviral and anticancer agents. For instance, recent studies have demonstrated that boronic acid derivatives can be incorporated into protease inhibitors designed to target viral enzymes. The structural motif present in 3-butoxy-5-chloro-4-fluorophenylboronic acid has been shown to mimic natural substrates, enabling high-affinity binding to critical viral proteases. This approach has been particularly effective against viruses that rely on proteolytic cleavage for their replication cycle.

The chloro substituent at the 5-position adds another layer of functionalization potential, allowing for further derivatization through nucleophilic aromatic substitution or metal-catalyzed reactions. This versatility makes 3-butoxy-5-chloro-4-fluorophenylboronic acid a versatile building block for medicinal chemists seeking to explore novel chemical space. In particular, its incorporation into libraries of compounds has enabled high-throughput screening campaigns aimed at identifying lead candidates with improved pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the utility of this compound by allowing for precise modeling of its interactions with biological targets. Molecular docking studies have revealed that the electronic distribution influenced by the fluoro, chloro, and butoxy groups can fine-tune binding interactions, making it possible to design molecules with tailored specificity. Such computational insights have guided experimental efforts toward optimizing synthetic routes and improving yields.

The synthesis of 3-butoxy-5-chloro-4-fluorophenylboronic acid itself presents an interesting challenge due to the need for regioselective functionalization at multiple positions on the aromatic ring. However, recent methodological advancements have made it more accessible than ever before. Transition-metal-catalyzed cross-coupling reactions now provide efficient pathways to introduce the desired substituents while minimizing unwanted side products. These improvements have democratized access to this valuable intermediate for researchers worldwide.

In conclusion, 3-butoxy-5-chloro-4-fluorophenylboronic acid (CAS No. 2096332-32-8) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features enable participation in key synthetic transformations, making it indispensable for the development of next-generation therapeutics. As research continues to uncover new applications for boronic acid derivatives, compounds like this one will undoubtedly play an increasingly pivotal role in advancing drug discovery and development pipelines.